Cas no 2830-86-6 (Phosphorothioic acid,O,O-dimethyl S-[2-(methylamino)-1-[(methylamino)carbonyl]-2-oxoethyl] ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl S-[2-(methylamino)-1-[(methylamino)carbonyl]-2-oxoethyl] ester
• CAS No: 2830-86-6
• MF: C₇H₁₅N₂O₅PS
• MW: 270.243161439896
• CID: 269353
• PubChem ID: 102338
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl S-[2-(methylamino)-1-[(methylamino)carbonyl]-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl S-[2-(methylamino)-1-[(methylamino)carbonyl]-2-oxoethyl] ester
• 2830-86-6
• Phosphorothioic acid, O,O-dimethyl ester, S-ester with 2-mercapto-N,N'-dimethylmalonamide
• DTXSID00950995
• Bayer 47416
• ENT 25,836
• 2-[(Dimethoxyphosphoryl)sulfanyl]-N~1~,N~3~-dimethylpropanediimidic acid
• BRN 2130711

• Inchi： 1S/C7H15N2O5PS/c1-8-6(10)5(7(11)9-2)16-15(12,13-3)14-4/h5H,1-4H3,(H,8,10)(H,9,11)
• InChI Key： SDMYKERLCMBRTM-UHFFFAOYSA-N
• SMILES： S(C(C(NC)=O)C(NC)=O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 270.04405
• Monoisotopic Mass: 270.04392975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 93.73